![molecular formula C22H19N3OS B2797422 3,4-dihydro-1H-isoquinolin-2-yl-(3-methyl-6-phenylimidazo[2,1-b][1,3]thiazol-2-yl)methanone CAS No. 852132-79-7](/img/structure/B2797422.png)
3,4-dihydro-1H-isoquinolin-2-yl-(3-methyl-6-phenylimidazo[2,1-b][1,3]thiazol-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3,4-dihydro-1H-isoquinolin-2-yl-(3-methyl-6-phenylimidazo[2,1-b][1,3]thiazol-2-yl)methanone” is a complex organic molecule that contains several functional groups and rings, including an isoquinoline ring, an imidazole ring, and a thiazole ring .
Molecular Structure Analysis
The molecular structure of similar compounds can be determined using various spectroscopic techniques such as FT-IR, ESI-MS, 1H NMR, and 13C NMR .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be influenced by its functional groups and overall structure. For instance, the solubility of a compound in different solvents can be predicted based on its polarity .Scientific Research Applications
Novel Synthesis Methods
- A novel method for preparing azolo[b]isoquinolines, including derivatives like 3,4-dihydro-1H-isoquinolin-2-yl-(3-methyl-6-phenylimidazo[2,1-b][1,3]thiazol-2-yl)methanone, has been developed. This process involves alkylation of N-alkyl-1,3-diazoles or 1,3-thiazole derivatives, followed by cyclization of quaternary azolium salts in the presence of a base (Potikha, Sypchenko, & Kovtunenko, 2010).
Chemical Structure and Reactivity
- Research on bis(heterocyclo)methanides, structurally similar to 3,4-dihydro-1H-isoquinolin-2-yl derivatives, explored their reactivity profiles, demonstrating significant electronic modification impacts on redox tunability at the metal-ligand interface (Panda et al., 2019).
- The synthesis and characterization of novel functionalized dihydroimidazo[2,1-a]isoquinolines, related structurally to 3,4-dihydro-1H-isoquinolin-2-yl compounds, have been conducted, including single crystal X-ray studies (Arab-Salmanabadi, Dorvar, & Notash, 2015).
Potential Antitumor Activities
- 3,4-Dihydro-1H-isoquinolin-2-yl derivatives have been evaluated for antitumor activities. For instance, novel 3,5-diaryl-4,5-dihydro-1H-pyrazole derivatives exhibited significant antitubercular activity against Mycobacterium tuberculosis (Alegaon, Alagawadi, & Dadwe, 2014).
- A study on LFZ-4-46, a tetrahydroisoquinoline derivative, revealed its ability to induce apoptosis and cell cycle arrest in cancer cells, suggesting the potential of related compounds like 3,4-dihydro-1H-isoquinolin-2-yl derivatives in cancer treatment (Xu et al., 2021).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3,4-dihydro-1H-isoquinolin-2-yl-(3-methyl-6-phenylimidazo[2,1-b][1,3]thiazol-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3OS/c1-15-20(21(26)24-12-11-16-7-5-6-10-18(16)13-24)27-22-23-19(14-25(15)22)17-8-3-2-4-9-17/h2-10,14H,11-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTHJFTYSHYRZSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=NC(=CN12)C3=CC=CC=C3)C(=O)N4CCC5=CC=CC=C5C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.